Cas no 41252-98-6 (1-Iodo-2-methyl-3-nitrobenzene)

1-Iodo-2-methyl-3-nitrobenzene Properties

Names and Identifiers

• 1-Iodo-2-methyl-3-nitrobenzene
• 2-iodo-6-nitrotoluene
• 2-Methyl-3-nitro-iodobenzene
• 3-nitro-2-methyliodobenzene
• 6-iodo-2-nitrotoluene
• ZVAKFJFOGUFJON-UHFFFAOYSA-N
• 1-iodo-2-methyl-3-nitro-benzene
• Benzene, 1-iodo-2-methyl-3-nitro-
• Toluene, 2-iodo-6-nitro
• 5676AB
• AS07005
• Z406679948
• 41252-98-6
• A873090
• AJ-797/43492761
• EN300-39630
• DB-070162
• C13669
• 5-IODO-6-METHYL-1-NITROBENZENE
• DS-11086
• AKOS009375593
• DTXSID70468219
• J-504801
• SY174003
• CS-0041327
• 3-nitro-2-methyliodobenzene; 2-Iodo-6-nitrotoluene; 2-Methyl-3-nitro-iodobenzene; 6-iodo-2-nitrotoluene;
• MFCD08272202
• Z391803106
• SCHEMBL3140273
• +Expand

• MDL： MFCD08272202
• InChIKey： ZVAKFJFOGUFJON-UHFFFAOYSA-N
• Inchi： 1S/C7H6INO2/c1-5-6(8)3-2-4-7(5)9(10)11/h2-4H,1H3
• SMILES： IC1=C([H])C([H])=C([H])C(=C1C([H])([H])[H])[N+](=O)[O-]

Computed Properties

• Exact Mass: 262.94400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 262.94433g/mol
• Heavy Atom Count: 11
• Complexity: 157
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 45.8

Experimental Properties

• LogP: 3.03100
• PSA: 45.82000
• Boiling Point: 288.91°C at 760 mmHg

1-Iodo-2-methyl-3-nitrobenzene Security Information

• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature
• Signal Word：Warning

1-Iodo-2-methyl-3-nitrobenzene Customs Data

• HS CODE：2904909090
• Customs Data：

  China Customs Code:

  2904909090

  Overview:

  2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%